Cas no 784-14-5 (2,3,4,5,6-Pentafluorobiphenyl)

2,3,4,5,6-Pentafluorobiphenyl is a fluorinated aromatic compound characterized by its five fluorine substituents on one phenyl ring, enhancing its electron-withdrawing properties and chemical stability. This structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its high thermal and oxidative stability, along with low reactivity under standard conditions, allows for precise functionalization in cross-coupling reactions. The compound’s fluorine-rich nature also contributes to improved lipophilicity and metabolic resistance, making it useful in designing bioactive molecules. Its purity and well-defined reactivity profile ensure consistent performance in specialized chemical applications.
2,3,4,5,6-Pentafluorobiphenyl structure
2,3,4,5,6-Pentafluorobiphenyl structure
Product Name:2,3,4,5,6-Pentafluorobiphenyl
CAS No:784-14-5
MF:C12H5F5
MW:244.160120725632
MDL:MFCD00093108
CID:83078
PubChem ID:298177
Update Time:2025-10-28

2,3,4,5,6-Pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • pentafluorobiphenyl
    • 2,3,4,5,6-Pentafluorobiphenyl
    • 2,3,4,5,6-Pentafluorobiphenyl Solution
    • FT-0609330
    • AKOS015853327
    • SCHEMBL247368
    • NSC-170064
    • AMY33030
    • A839414
    • C12H5F5
    • DTXSID70999735
    • 784-14-5
    • CS-0156489
    • 2,3,4,5,6-pentafluoro-1,1'-biphenyl
    • NSC170064
    • 1,2,3,4,5-pentafluoro-6-phenylbenzene
    • MFCD00093108
    • E76981
    • DB-056309
    • MDL: MFCD00093108
    • Inchi: 1S/C12H5F5/c13-8-7(6-4-2-1-3-5-6)9(14)11(16)12(17)10(8)15/h1-5H
    • InChI Key: BEKHDAJTCOSDPJ-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C1C=CC=CC=1)F)F)F)F

Computed Properties

  • Exact Mass: 244.03100
  • Monoisotopic Mass: 244.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Molecular Weight: 244.16

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.389g/cm3
  • Melting Point: 111-113°C
  • Boiling Point: 229.1ºC at 760 mmHg
  • Flash Point: 80.5ºC
  • Refractive Index: 1.489
  • PSA: 0.00000
  • LogP: 4.04910
  • Solubility: Not determined

2,3,4,5,6-Pentafluorobiphenyl Security Information

  • Signal Word:warning
  • Hazard Statement: Irritant
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:UN3152
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • HazardClass:9
  • PackingGroup:II
  • Safety Term:9
  • Packing Group:II
  • Risk Phrases:R36/37/38
  • Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2,3,4,5,6-Pentafluorobiphenyl Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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Additional information on 2,3,4,5,6-Pentafluorobiphenyl

Introduction to 2,3,4,5,6-Pentafluorobiphenyl (CAS No. 784-14-5)

2,3,4,5,6-Pentafluorobiphenyl, with the CAS number 784-14-5, is a highly fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its two benzene rings, one of which is substituted with five fluorine atoms. The high degree of fluorination imparts exceptional chemical stability and low reactivity, making it a valuable material in advanced research and industrial applications.

The molecular formula of 2,3,4,5,6-Pentafluorobiphenyl is C12H5F5, and its molecular weight is approximately 260.15 g/mol. The compound is a white to off-white solid at room temperature and has a melting point of around 90-92°C. Its solubility in water is very low, but it is highly soluble in organic solvents such as dichloromethane and dimethylformamide.

2,3,4,5,6-Pentafluorobiphenyl has been the subject of numerous studies due to its unique electronic and physical properties. One of the key areas of research has been its use in organic electronics and optoelectronics. The high electron affinity and low dielectric constant of this compound make it an excellent candidate for use in organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. Recent studies have shown that 2,3,4,5,6-Pentafluorobiphenyl-based materials can significantly enhance the performance of these devices by improving charge transport and reducing energy losses.

In the field of materials science, 2,3,4,5,6-Pentafluorobiphenyl has been explored for its potential in self-assembling systems and supramolecular chemistry. The strong intermolecular interactions between the fluorinated benzene rings allow for the formation of well-defined nanostructures with unique properties. These structures have been utilized in the development of advanced materials for applications such as drug delivery systems and catalysis.

The environmental impact of 2,3,4,5,6-Pentafluorobiphenyl has also been a topic of interest. While the compound itself is not considered toxic or hazardous under normal conditions, its persistence in the environment due to its high stability has raised concerns about potential long-term effects. Researchers are actively investigating methods to degrade or remove this compound from environmental systems to mitigate any potential risks.

In the pharmaceutical industry, 2,3,4,5,6-Pentafluorobiphenyl has shown promise as a building block for the synthesis of novel drugs. The high degree of fluorination can influence the pharmacokinetic properties of drug molecules by altering their solubility and metabolic stability. Recent studies have demonstrated that derivatives of 2,3,4,5,6-Pentafluorobiphenyl can be used to develop more effective treatments for various diseases by improving drug efficacy and reducing side effects.

The synthesis of 2,3,4,5,6-Pentafluorobiphenyl typically involves multi-step processes that include fluorination reactions and coupling reactions. Advances in synthetic methods have led to more efficient and cost-effective routes for producing this compound on a larger scale. These improvements have facilitated its broader application in both academic research and industrial settings.

In conclusion, 2,3,4,5,6-Pentafluorobiphenyl (CAS No. 784-14-5) is a versatile compound with a wide range of applications in advanced materials science, electronics, pharmaceuticals, and environmental research. Its unique chemical properties make it an important material for ongoing research and development efforts aimed at addressing some of the most pressing challenges in these fields.

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